Cas no 302780-17-2 (Bicyclo[2.2.1]heptane-2-carbonitrile,3,6-dimethyl-)

• Product Name: Bicyclo[2.2.1]heptane-2-carbonitrile,3,6-dimethyl-
• CAS No: 302780-17-2
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 299264
• Update Time: 2024-01-28

Bicyclo[2.2.1]heptane-2-carbonitrile,3,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-carbonitrile,3,6-dimethyl-
• Bicyclo[2.2.1]heptane-2-carbonitrile, 3,6-dimethyl- (9CI)
• 3,6-Dimethylbicyclo[2.2.1]heptane-2-carbonitrile
• Bicyclo[2.2.1]heptane-2-carbonitrile, 3,6-dimethyl-

• Inchi： 1S/C10H15N/c1-6-3-8-4-9(6)10(5-11)7(8)2/h6-10H,3-4H2,1-2H3
• InChI Key： MKFSLBADTQAFOB-UHFFFAOYSA-N
• SMILES： C12CC(CC1C)C(C)C2C#N

Computed Properties

• Exact Mass: 149.12055
• Monoisotopic Mass: 149.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• PSA: 23.79